![molecular formula C11H17N3O3 B5183223 3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate](/img/structure/B5183223.png)
3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate
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Overview
Description
3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate, also known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate is not fully understood, but it is believed to work by interacting with specific molecular targets in cells. In cancer cells, this compound has been shown to inhibit the activity of certain enzymes that are essential for cell growth and survival, leading to cell death. In neurons, this compound has been found to modulate the activity of certain neurotransmitter receptors, which can affect neuronal signaling and function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the context in which it is used. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell growth, and reduce the expression of certain genes involved in cancer progression. In neurons, this compound has been found to modulate the activity of certain neurotransmitter receptors, which can affect neuronal signaling and function. This compound has also been shown to have anti-inflammatory effects, which may be relevant for certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate in lab experiments is its specificity for certain molecular targets, which can make it a useful tool for studying specific biological processes. However, one limitation of using this compound is that it can have off-target effects, which can complicate the interpretation of experimental results. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate. One area of interest is the development of this compound-based drugs for cancer treatment, as this compound has shown promising anticancer activity in preclinical studies. Another area of interest is the use of this compound as a tool for drug discovery, as it can be used to screen for potential drug candidates. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as neuroscience and immunology.
Conclusion
In summary, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to improve yield and purity, and it has been extensively studied for its potential applications in cancer research, neuroscience, and drug discovery. While its mechanism of action is not fully understood, this compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for future research and development.
Synthesis Methods
The synthesis of 3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate involves the reaction of 4,6-dichloropyridazine with dimethylamine and propionyl chloride. The resulting product is then purified and recrystallized to obtain pure this compound. This method has been optimized to improve the yield and purity of this compound, making it a reliable and efficient method for synthesizing this compound.
Scientific Research Applications
3-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]propyl acetate has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for developing anticancer drugs. In neuroscience, this compound has been found to modulate the activity of certain neurotransmitter receptors, suggesting its potential use in treating neurological disorders. This compound has also been used as a tool for drug discovery, as it can be used to screen for potential drug candidates.
properties
IUPAC Name |
3-[4-(dimethylamino)-6-oxopyridazin-1-yl]propyl acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3/c1-9(15)17-6-4-5-14-11(16)7-10(8-12-14)13(2)3/h7-8H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAKHHOFTTGWLTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCCCN1C(=O)C=C(C=N1)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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